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Compound of Interest

Compound Name: Levomecol

Cat. No.: B038095

Introduction

Levomecol is a topical combination ointment formulated for the treatment of purulent wounds,
burns, and other inflammatory skin conditions.[1][2] Its clinical efficacy stems from the
synergistic action of its two primary active pharmaceutical ingredients (APIs): the broad-
spectrum antibiotic Chloramphenicol and the tissue-regenerating agent Methyluracil.[3][4] This
formulation is designed not only to combat bacterial infection but also to actively promote the
physiological processes of wound healing.[5] The ointment base, composed of polyethylene
glycols, further contributes to the therapeutic effect by providing an osmotic potential that helps
to cleanse the wound of purulent exudate and necrotic tissue.[1][6] This document provides a
detailed technical overview of Levomecol's composition, the mechanisms of action of its core
components, and the experimental methodologies used to validate its efficacy.

Quantitative Composition

The formulation of Levomecol is standardized to deliver a consistent dosage of its active
ingredients. The components are summarized in the table below.
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Concentration (per .
Component Category . Function
1 g of Ointment)

Inhibits bacterial
protein synthesis,
providing broad-
) Active Ingredient spectrum antimicrobial
Chloramphenicol o 7.5 mg ) ]
(Antibiotic) action against Gram-
positive and Gram-

negative bacteria.[1]

[2][5]

Stimulates cellular
regeneration,
accelerates tissue

Active Ingredient )
repair, promotes

Methyluracil (Anabolic/Regenerativ. 40 mg )
granulation, and
) exerts an anti-
inflammatory effect.[1]
[21[7]
High molecular weight
polymer providing
Polyethylene Glycol Excipient (Ointment ointment consistency
1500 Base) o and a hydrophilic,
high-osmolarity base.
[2][8]
Low molecular weight
polymer that acts as a
Polyethylene Glycol Excipient (Ointment 'solven.t for the active
g.s. ingredients and
400 Base)

enhances their
penetration into deep
tissues.[1][2][8]

Table 1. Quantitative Composition and Function of Levomecol Components.
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Active Ingredients: Mechanisms of Action
Chloramphenicol: Antimicrobial Action

Chloramphenicol is a potent, broad-spectrum bacteriostatic antibiotic.[9][10] Its primary
mechanism involves the inhibition of microbial protein synthesis, which is critical for bacterial
growth and replication.[1][10]

Molecular Mechanism: Being lipid-soluble, Chloramphenicol diffuses across the bacterial cell
membrane.[10] It then reversibly binds to the 50S subunit of the bacterial ribosome.[3][10][11]
This binding action specifically blocks the peptidyl transferase step of protein elongation,
preventing the formation of peptide bonds between amino acids.[10][12] This cessation of
protein synthesis halts bacterial proliferation, allowing the host's immune system to clear the
infection. It is effective against a wide range of pathogens commonly found in infected wounds,
including staphylococci and Escherichia coli.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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